Cas no 134331-47-8 ([(1S,2R)-2-methoxycyclobutyl]methanol)

• Product Name: [(1S,2R)-2-methoxycyclobutyl]methanol
• CAS No: 134331-47-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1235712
• PubChem ID: 14893782
• Update Time: 2025-09-28

[(1S,2R)-2-methoxycyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 2-methoxy-, (1S,2R)-
• [(1S,2R)-2-methoxycyclobutyl]methanol
• (trans-2-Methoxycyclobutyl)methanol
• [trans-2-methoxycyclobutyl]methanol
• D79583
• CS-0373051
• ((1S,2R)-2-Methoxycyclobutyl)methanol
• 134331-47-8
• trans-(2-Methoxycyclobutyl)methanol
• PS-20326

• Inchi： 1S/C6H12O2/c1-8-6-3-2-5(6)4-7/h5-7H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： JHHDZOQQIUJIBP-NTSWFWBYSA-N
• SMILES： O(C)[C@@H]1CC[C@H]1CO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on [(1S,2R)-2-methoxycyclobutyl]methanol

[(1S,2R)-2-Methoxycyclobutyl]Methanol: A Comprehensive Overview

The compound [(1S,2R)-2-methoxycyclobutyl]methanol, identified by the CAS number 134331-47-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, polymer synthesis, and organic electronics. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Structural Insights and Key Features

The molecule [(1S,2R)-2-methoxycyclobutyl]methanol consists of a cyclobutane ring with a methoxy group at position 2 and a hydroxymethyl group at position 1. The stereochemistry of the molecule is defined by the (1S,2R) configuration, which imparts unique optical properties and reactivity. The cyclobutane ring is known for its strained geometry, which can lead to interesting electronic and steric effects. This strain can be harnessed in various chemical reactions to produce high-energy intermediates or stabilize reactive species.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to mimic natural product frameworks. The methoxy group in this compound adds electron-donating properties, enhancing the molecule's solubility and bioavailability. These features make [(1S,2R)-2-methoxycyclobutyl]methanol a valuable building block in medicinal chemistry.

Synthesis and Characterization

The synthesis of [(1S,2R)-2-methoxycyclobutyl]methanol involves a combination of ring-closing metathesis and stereoselective oxidation reactions. The use of Grubbs catalyst for metathesis has been particularly effective in constructing the cyclobutane ring with high stereoselectivity. Recent advancements in asymmetric catalysis have further improved the enantioselectivity of this process, making it possible to obtain the desired (1S,2R) configuration with high purity.

Characterization of this compound has been carried out using a variety of analytical techniques, including NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have provided detailed insights into the molecular geometry and stereochemistry of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a chair-like conformation due to ring strain relief.

Applications in Drug Development

The potential of [(1S,2R)-2-methoxycyclobutyl]methanol as a drug candidate lies in its ability to modulate key biological targets such as G-protein coupled receptors (GPCRs) and kinase enzymes. Recent research has demonstrated that this compound can act as an agonist for certain GPCRs involved in pain signaling pathways. This property makes it a promising candidate for the development of analgesic agents with reduced side effects compared to conventional opioids.

In addition to its role as a drug candidate, this compound has also been explored as a chiral auxiliary in asymmetric synthesis. Its unique stereochemical properties enable the construction of complex molecules with high enantioselectivity. This application has been particularly valuable in the synthesis of natural products and biologically active compounds.

Emerging Trends and Future Directions

The field of organic chemistry is constantly evolving, driven by the need for more sustainable and efficient synthetic methods. In this context, [(1S,2R)-2-methoxycyclobutyl]methanol represents an exciting platform for exploring new reaction pathways and material designs. Researchers are currently investigating its use in polymer synthesis for applications such as biodegradable plastics and advanced composites.

Another promising area of research involves the integration of this compound into organic electronic materials. Its rigid cyclobutane structure can potentially enhance charge transport properties in semiconducting polymers used in flexible electronics. Preliminary studies have shown that incorporating [(1S,2R)-2-methoxycyclobutyl]methanol into polymer backbones can significantly improve device performance without compromising stability.

In conclusion, [(1S,2R)-2-methoxycyclobutyl]methanol (CAS No. 134331-47-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As our understanding of its properties continues to grow through cutting-edge research efforts worldwide,[/compound name] we can expect even more innovative uses for this remarkable molecule.